Cas no 26865-01-0 (Ethyl 3,5-dimethylpiperazine-1-carboxylate)

Ethyl 3,5-dimethylpiperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3,5-dimethylpiperazine-1-carboxylate
- SCHEMBL11538376
- Ethyl3,5-dimethylpiperazine-1-carboxylate
- AKOS013187563
- 26865-01-0
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- Inchi: InChI=1S/C9H18N2O2/c1-4-13-9(12)11-5-7(2)10-8(3)6-11/h7-8,10H,4-6H2,1-3H3
- InChI Key: UNYDEWGOCSRAOE-UHFFFAOYSA-N
- SMILES: CCOC(=O)N1CC(C)NC(C)C1
Computed Properties
- Exact Mass: 186.136827821g/mol
- Monoisotopic Mass: 186.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 41.6Ų
Ethyl 3,5-dimethylpiperazine-1-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM169193-1g |
ethyl 3,5-dimethylpiperazine-1-carboxylate |
26865-01-0 | 95% | 1g |
$262 | 2024-07-28 | |
Chemenu | CM169193-5g |
ethyl 3,5-dimethylpiperazine-1-carboxylate |
26865-01-0 | 95% | 5g |
$704 | 2021-08-05 | |
Alichem | A139001810-1g |
Ethyl 3,5-dimethylpiperazine-1-carboxylate |
26865-01-0 | 95% | 1g |
$400.00 | 2023-09-02 |
Ethyl 3,5-dimethylpiperazine-1-carboxylate Related Literature
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Yue Liu,Qian Zhao,Xiaohong Wang,Shiwu Li RSC Adv., 2013,3, 13748-13755
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Bin Hai,Binqi Wang,Min Yu RSC Adv., 2021,11, 14710-14716
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Xiao-Hua Li,Bao-Ji Wang,Xiao-Lin Cai,Li-Wei Zhang,Guo-Dong Wang,San-Huang Ke RSC Adv., 2017,7, 28393-28398
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Vlasta Bonačić-Koutecký,Thorsten M. Bernhardt Phys. Chem. Chem. Phys., 2012,14, 9252-9254
Additional information on Ethyl 3,5-dimethylpiperazine-1-carboxylate
Comprehensive Overview of Ethyl 3,5-dimethylpiperazine-1-carboxylate (CAS No. 26865-01-0)
Ethyl 3,5-dimethylpiperazine-1-carboxylate (CAS No. 26865-01-0) is a versatile organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical applications. Its unique piperazine backbone and carboxylate functional group make it a valuable building block for researchers and industrial chemists. The compound's molecular structure, featuring ethyl ester and dimethyl substitutions, contributes to its reactivity and solubility properties, aligning with modern demands for sustainable and efficient chemical processes.
In recent years, the search volume for piperazine derivatives and heterocyclic compounds has surged, driven by their applications in drug discovery and material science. Ethyl 3,5-dimethylpiperazine-1-carboxylate is frequently explored in structure-activity relationship (SAR) studies due to its potential to modulate biological activity. Researchers often query its synthesis methods, spectroscopic data (NMR, IR), and purity optimization techniques, reflecting the compound's relevance in high-precision industries.
The compound's thermal stability and compatibility with green chemistry principles are also trending topics. With increasing interest in eco-friendly solvents and catalytic processes, CAS No. 26865-01-0 has been investigated for reactions under microwave irradiation or flow chemistry conditions. These approaches address the growing demand for energy-efficient synthesis and waste reduction in organic chemistry.
Analytical challenges related to Ethyl 3,5-dimethylpiperazine-1-carboxylate, such as chiral separation or impurity profiling, are frequently discussed in scientific forums. Advanced techniques like HPLC-MS and X-ray crystallography are employed to characterize this compound, ensuring compliance with stringent pharmaceutical standards. The compound's logP value and hydrogen bonding capacity are critical parameters for researchers designing bioactive molecules with improved pharmacokinetics.
Industrial-scale production of 26865-01-0 requires careful consideration of process safety and quality control. Recent patents highlight innovations in continuous manufacturing and crystallization optimization for this compound. These advancements respond to the pharmaceutical industry's need for cost-effective APIs and regulatory-compliant intermediates.
Emerging applications of Ethyl 3,5-dimethylpiperazine-1-carboxylate in material science, particularly in coordination polymers and ligand design, have expanded its utility beyond traditional domains. Its chelating properties and steric effects make it attractive for designing metal-organic frameworks (MOFs), a hot topic in nanotechnology research.
For laboratory handling, proper storage conditions (typically under inert atmosphere) and compatibility testing with common reagents are essential considerations. The compound's stability under various pH conditions is frequently studied, as it influences its performance in multistep syntheses.
With the rise of computational chemistry, molecular modeling studies of 3,5-dimethylpiperazine derivatives have gained traction. Researchers utilize DFT calculations to predict the compound's electronic properties and reaction pathways, accelerating the discovery of novel applications.
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